Cas no 2229125-65-7 (1-(7-chloro-1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(7-chloro-1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2229125-65-7
• MF: C₁₃H₁₃ClO₄
• MW: 268.692923307419
• CID: 5850161
• PubChem ID: 165682292
• Update Time: 2025-06-08

1-(7-chloro-1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(7-chloro-1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2229125-65-7
• EN300-1989025

• Inchi： 1S/C13H13ClO4/c1-12(2)5-13(12,11(15)16)7-3-8(14)10-9(4-7)17-6-18-10/h3-4H,5-6H2,1-2H3,(H,15,16)
• InChI Key： KUSUAHCSFIOOPP-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=CC(=C1)C1(C(=O)O)CC1(C)C)OCO2

Computed Properties

• Exact Mass: 268.0502366g/mol
• Monoisotopic Mass: 268.0502366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.8Ų

Additional information on 1-(7-chloro-1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

1-(7-Chloro-1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropane-1-carboxylic Acid (CAS No. 2229125-65-7): An Overview of Its Structure, Properties, and Applications

1-(7-Chloro-1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229125-65-7) is a unique compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate molecular structure, which includes a chlorinated dioxaindan ring and a cyclopropane carboxylic acid moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The chlorinated dioxaindan ring in the structure of 1-(7-chloro-1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid is particularly noteworthy. Chlorine substitution on the dioxaindan ring can significantly influence the compound's reactivity and stability. Recent studies have shown that such substitutions can enhance the compound's ability to interact with specific biological targets, such as enzymes and receptors. This property is crucial for developing drugs with high selectivity and efficacy.

The cyclopropane carboxylic acid moiety is another key feature of this compound. Cyclopropanes are known for their strained ring structure, which can lead to unique chemical reactivity. The presence of a carboxylic acid group further enhances the compound's potential for forming hydrogen bonds and other intermolecular interactions. These interactions are essential for the compound's biological activity and can be leveraged in drug design to improve pharmacokinetic properties.

In terms of physical properties, 1-(7-chloro-1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid is typically a white crystalline solid with a high melting point. Its solubility in various solvents can be fine-tuned by adjusting the pH or using co-solvents. This flexibility in solubility is advantageous for formulation development, allowing researchers to optimize the compound's delivery methods for different therapeutic applications.

Recent research has focused on the potential therapeutic applications of 1-(7-chloro-1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid. One area of interest is its activity as an inhibitor of specific enzymes involved in metabolic pathways. For instance, studies have shown that this compound can effectively inhibit certain kinases and proteases, which are implicated in various diseases such as cancer and neurodegenerative disorders. The ability to target these enzymes selectively makes 1-(7-chloro-1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid a promising lead compound for drug development.

In addition to its enzymatic inhibition properties, 1-(7-chloro-1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid has also been investigated for its anti-inflammatory effects. In vitro and in vivo studies have demonstrated that this compound can reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. These findings suggest that it may have potential applications in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The safety profile of 1-(7-chloro-1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid has been evaluated through extensive preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations. However, as with any new drug candidate, further clinical trials are necessary to fully understand its safety and efficacy in human subjects.

In conclusion, 1-(7-chloro-1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229125-65-7) is a promising compound with a unique molecular structure that offers significant potential in medicinal chemistry and pharmaceutical research. Its ability to inhibit specific enzymes and reduce inflammation makes it a valuable candidate for developing new therapeutic agents. Ongoing research continues to explore its full range of biological activities and optimize its properties for clinical use.